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Compound of Interest

Compound Name: T-3764518

Cat. No.: B8103271 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling and Disposal of T-3764518, a Novel Stearoyl-CoA Desaturase (SCD)

Inhibitor.

This document provides crucial safety and logistical information for the proper disposal of T-
3764518 (CAS: 1809151-56-1), a potent stearoyl-CoA desaturase (SCD) inhibitor utilized in

advanced cancer research. Adherence to these procedural guidelines is paramount to ensure

personnel safety, maintain regulatory compliance, and minimize environmental impact.

I. Compound Identification and Hazard Profile
T-3764518 is a complex heterocyclic compound containing oxadiazole and pyridazine moieties.

While a specific, comprehensive safety data sheet (SDS) detailing its disposal is not publicly

available, the known hazards of its constituent chemical classes necessitate handling it as a

potentially hazardous substance.

Table 1: Key Data for T-3764518
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Property Value

IUPAC Name
5-(6-(4,4-bis(trifluoromethyl)piperidin-1-

yl)pyridazin-3-yl)-1,3,4-oxadiazol-2-yl)methanol

CAS Number 1809151-56-1

Molecular Formula C20H17F6N5O2

Appearance White to off-white solid

II. Personal Protective Equipment (PPE) and
Handling
Before initiating any disposal procedures, all laboratory personnel must be equipped with the

appropriate personal protective equipment.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye Protection Chemical safety goggles
Protects against splashes of

solutions or airborne particles.

Hand Protection
Nitrile or other chemical-

resistant gloves

Prevents dermal absorption of

the compound.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Use in a well-ventilated fume

hood

Minimizes inhalation of any

dust or aerosols.

Always wash hands thoroughly with soap and water after handling T-3764518, even if gloves

were worn.

III. Step-by-Step Disposal Protocol
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The following step-by-step protocol outlines the approved procedure for the disposal of T-
3764518 and associated contaminated materials.

1. Waste Segregation:

Solid Waste: Collect all unreacted T-3764518, contaminated weigh paper, spatulas, and

other solid materials in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing T-3764518 should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

Contaminated PPE: Dispose of used gloves, disposable lab coats, and other contaminated

personal protective equipment in a designated solid chemical waste stream as per your

institution's guidelines.

2. Waste Container Labeling:

All waste containers must be clearly and securely labeled with "Hazardous Waste," the full

chemical name "T-3764518," and the CAS number "1809151-56-1." If known, include

relevant hazard pictograms.

3. Storage of Waste:

Store all sealed and labeled waste containers in a designated, secure, and well-ventilated

hazardous waste accumulation area.

This area should be away from heat sources, ignition sources, and incompatible materials.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste disposal contractor.

Under no circumstances should T-3764518 or its solutions be disposed of down the drain or

in regular trash.
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IV. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

prevent environmental contamination.

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

spill area. Restrict access to the area.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it operational.

Containment: For a solid spill, carefully cover the material with an absorbent material to

prevent the generation of dust. For a liquid spill, use an inert absorbent material (e.g.,

vermiculite, sand) to contain the spill.

Clean-up: Wearing appropriate PPE, carefully collect the spilled material and absorbent into

a designated hazardous waste container.

Decontamination: Thoroughly clean the spill area with an appropriate solvent (e.g., ethanol,

isopropanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

V. Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process for the handling and disposal of

T-3764518 within a typical experimental workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8103271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol

Disposal Pathway

Start Experiment

Weigh T-3764518

Dissolve in Solvent

Perform Reaction/Assay

Experiment Complete

Waste Generated?

Solid Waste
(Unused compound, contaminated items)

Liquid Waste
(Unused solutions) Contaminated PPE

Label as Hazardous:
T-3764518 Solid Waste

Label as Hazardous:
T-3764518 Liquid Waste Label as Contaminated PPE

Store in Designated
Hazardous Waste Area

Arrange for EHS Disposal

Click to download full resolution via product page

Caption: Workflow for the handling and disposal of T-3764518.
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By adhering to these procedures, researchers can ensure the safe and responsible

management of T-3764518, fostering a culture of safety and environmental stewardship within

the laboratory.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of T-3764518].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103271#t-3764518-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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